Cas no 2227806-75-7 (tert-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate
• CAS No: 2227806-75-7
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6463639
• PubChem ID: 165968986
• Update Time: 2025-08-05

tert-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate
• EN300-1882816
• 2227806-75-7
• tert-butyl N-{5-[(3R)-3-hydroxybutyl]pyrimidin-2-yl}carbamate

• Inchi： 1S/C13H21N3O3/c1-9(17)5-6-10-7-14-11(15-8-10)16-12(18)19-13(2,3)4/h7-9,17H,5-6H2,1-4H3,(H,14,15,16,18)/t9-/m1/s1
• InChI Key： MQCUMJOBEMVZSF-SECBINFHSA-N
• SMILES： O(C(NC1=NC=C(C=N1)CC[C@@H](C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.3Ų

Additional information on tert-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate

Teri-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate, with the CAS number 2227806-75-7, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals, pharmaceuticals, and materials science. The structure of this molecule is characterized by a pyrimidine ring system substituted with a hydroxybutyl group at the 5-position and a tert-butyl carbamate group at the 2-position. The stereochemistry at the hydroxybutyl group is specified as (3R), which adds to the complexity and specificity of this compound.

Recent studies have highlighted the potential of tert-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate in the development of novel therapeutic agents. Pyrimidine derivatives are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The tert-butyl carbamate group in this molecule serves as a protecting group for the amine functionality, which can be cleaved under specific conditions to release the corresponding amine. This feature makes it an attractive candidate for use in drug delivery systems and controlled-release formulations.

The synthesis of tert-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate involves a multi-step process that typically starts with the preparation of the pyrimidine ring system. The introduction of the hydroxybutyl group at the 5-position requires careful stereocontrol to ensure the correct configuration at the chiral center. Subsequent steps involve the formation of the carbamate linkage through nucleophilic substitution or other suitable reactions. The optimization of these steps is crucial for achieving high yields and purity, which are essential for its application in pharmaceutical research.

In terms of biological activity, tert-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate has shown promising results in preliminary assays targeting various disease states. For instance, its ability to inhibit key enzymes involved in cancer cell proliferation has been reported in recent studies. Additionally, its potential as an antiviral agent has been explored due to its ability to interfere with viral replication mechanisms. These findings underscore its versatility as a lead compound for drug development.

The stereochemistry at the hydroxybutyl group plays a critical role in determining the biological activity of this compound. The (3R) configuration ensures proper molecular recognition and binding to target proteins, which is essential for achieving desired pharmacological effects. This highlights the importance of chiral synthesis techniques in producing enantiomerically pure compounds for therapeutic applications.

From an analytical standpoint, tert-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate can be characterized using a variety of spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide valuable insights into its molecular structure and purity, which are critical for ensuring consistent quality across different batches.

In conclusion, tert-butyl N-{5-(3R)-3-hydroxybutylpyrimidin-2-yl}carbamate represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure, combined with its promising biological activity, positions it as a potential candidate for addressing unmet medical needs. Continued research into its properties and applications will undoubtedly shed further light on its therapeutic potential.